Cas no 339363-87-0 (2-Pyridinecarboxaldehyde,4-methyl-, oxime)
339363-87-0 structure
Product Name:2-Pyridinecarboxaldehyde,4-methyl-, oxime
CAS No:339363-87-0
MF:C7H8N2O
MW:136.15122127533
CID:302084
PubChem ID:137219585
Update Time:2025-04-19
2-Pyridinecarboxaldehyde,4-methyl-, oxime Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinecarboxaldehyde,4-methyl-, oxime
- 4-Methyl-2-pyridinecarboxaldehydeoxime
- 2-Pyridinecarboxaldehyde, 4-methyl-, oxime
- DTXSID701264723
- 339363-87-0
-
- Inchi: 1S/C7H8N2O/c1-6-2-3-8-7(4-6)5-9-10/h2-5,10H,1H3
- InChI Key: LMZNISSHAGPBLK-UHFFFAOYSA-N
- SMILES: ON=CC1C=C(C)C=CN=1
Computed Properties
- Exact Mass: 136.064
- Monoisotopic Mass: 136.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5A^2
- XLogP3: 1.3
2-Pyridinecarboxaldehyde,4-methyl-, oxime Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
339363-87-0 (2-Pyridinecarboxaldehyde,4-methyl-, oxime) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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